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Compound of Interest

Compound Name: Mesoporphyrin dimethyl ester

Cat. No.: B190470

Abstract

This technical guide provides a comprehensive overview of Mesoporphyrin IX dimethyl ester, a
key porphyrin derivative with significant applications in biomedical research and development.
This document details its fundamental physicochemical properties, provides established
experimental protocols for its synthesis and modification, and explores its mechanistic role in
photodynamic therapy (PDT). The information is tailored for researchers, scientists, and drug
development professionals, with a focus on practical application and theoretical understanding.
All quantitative data is presented in structured tables for clarity, and key cellular pathways are
visualized using diagrams to facilitate comprehension.

Introduction

Mesoporphyrin IX dimethyl ester is a derivative of mesoporphyrin 1X, a naturally occurring
porphyrin found in heme biosynthesis. The esterification of the two propionic acid side chains
enhances its solubility in organic solvents, making it a versatile intermediate for the synthesis of
more complex porphyrin-based photosensitizers and metalloporphyrins. Its stable macrocyclic
structure and photophysical properties make it a subject of interest for applications in
photodynamic therapy, catalysis, and materials science.

Physicochemical Properties

The fundamental properties of Mesoporphyrin IX dimethyl ester are summarized below.
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Property Value Reference
CAS Number 1263-63-4 [1][21[3]
Molecular Weight 594.74 g/mol [11[2][3]
Molecular Formula C36H42N404 [1112][3]
Appearance Solid [2]

Melting Point 214-215 °C [2]

Amax 400 nm

Experimental Protocols
Synthesis of Mesoporphyrin IX Dimethyl Ester from
Hematoporphyrin IX

This protocol describes the conversion of Hematoporphyrin 1X to Mesoporphyrin IX, followed by
esterification.

Materials:

Hematoporphyrin IX

e Formic acid (98-100%)

o Palladium on carbon (Pd/C, 10%)

e Methanol

 Sulfuric acid

» Dichloromethane

» Saturated sodium bicarbonate solution

e Anhydrous sodium sulfate
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« Silica gel for column chromatography

Procedure:

e Reduction of Hematoporphyrin IX:

[¢]

[e]

o

Add Pd/C catalyst to the solution.

Dissolve Hematoporphyrin IX in formic acid.

complete (monitored by TLC or UV-Vis spectroscopy).

o

Filter the reaction mixture to remove the catalyst.

Stir the mixture under a hydrogen atmosphere at room temperature until the reaction is

o Evaporate the formic acid under reduced pressure to obtain crude Mesoporphyrin IX.

« Esterification of Mesoporphyrin IX:

o Dissolve the crude Mesoporphyrin IX in a mixture of methanol and dichloromethane.

o Cool the solution in an ice bath and slowly add concentrated sulfuric acid.

o Stir the reaction mixture at room temperature overnight.

o Neutralize the reaction mixture by carefully adding saturated sodium bicarbonate solution.

o Extract the product with dichloromethane.

o Wash the organic layer with water, dry over anhydrous sodium sulfate, and evaporate the

solvent.

o Purify the crude Mesoporphyrin IX dimethyl ester by column chromatography on silica gel.

Hematoporphyrin IX

H2, Pd/C
Formic Acid >

Mesoporphyrin IX

Methanol, H2SO4
Dichloromethane

> Mesoporphyrin IX
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Dimethyl Ester
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Synthesis of Mesoporphyrin IX Dimethyl Ester.

Metalation of Mesoporphyrin IX Dimethyl Ester

This protocol provides a general method for inserting a metal ion into the porphyrin core.

Materials:

Mesoporphyrin IX dimethyl ester

Metal salt (e.g., zinc acetate, ferrous chloride)

Solvent (e.g., dichloromethane, dimethylformamide)

Glacial acetic acid (optional, as a catalyst)

Procedure:

Dissolve Mesoporphyrin IX dimethyl ester in the chosen solvent.

o Add an excess of the metal salt to the solution.

« If required, add a catalytic amount of glacial acetic acid.

o Reflux the reaction mixture for several hours, monitoring the progress by UV-Vis
spectroscopy (a shift in the Soret and Q bands indicates metal insertion).

e Once the reaction is complete, cool the mixture and wash with water to remove excess metal
salts.

» Dry the organic layer over anhydrous sodium sulfate and evaporate the solvent.

» Purify the resulting metalloporphyrin by recrystallization or column chromatography.
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General Metalation Workflow.

Role in Photodynamic Therapy (PDT)

Mesoporphyrin dimethyl ester, like other porphyrin derivatives, can act as a photosensitizer
in PDT. Upon activation by light of a specific wavelength, it transfers energy to molecular
oxygen, generating reactive oxygen species (ROS), primarily singlet oxygen (*Oz). These ROS
are highly cytotoxic and can induce cell death through apoptosis and necrosis.

Apoptosis Induction

PDT-mediated apoptosis is a complex process involving multiple signaling pathways. One of
the key pathways implicated in porphyrin-based PDT is the PIBK/AKT/mTOR pathway. ROS
generated during PDT can inhibit the activity of PI3K, leading to a downstream cascade that
promotes apoptosis.
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PDT-Induced Apoptosis via PIBK/AKT/mTOR Pathway.
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Necrosis Induction

At higher doses of photosensitizer or light, or depending on the subcellular localization of the
photosensitizer, PDT can induce necrosis. This form of cell death is often characterized by the
loss of plasma membrane integrity and the release of cellular contents, leading to inflammation.
The direct damage to cellular membranes by ROS is a primary driver of necrosis in PDT.
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PDT-Induced Necrosis via Membrane Damage.
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Spectroscopic Data

The following table summarizes typical spectroscopic data for Mesoporphyrin IX dimethyl ester.

Spectroscopy Solvent Peaks

Soret band: ~400 nm. Q-
UV-Vis Dichloromethane bands: ~500, 534, 568, 622

nm

~3315 (N-H), ~1735 (C=0,
FT-IR KBr Pellet ester), ~1600-1400 (C=C,
C=N)cm™!

~10.0 (meso-H), ~4.0
(CH2CHs), ~3.6
(CH2CH2C02Me), ~3.5 (CHs3),
~1.8 (CH2CHs) ppm

1H NMR CDCls

Conclusion

Mesoporphyrin IX dimethyl ester is a valuable and versatile porphyrin derivative with well-
characterized physicochemical properties. The experimental protocols provided herein offer a
foundation for its synthesis and modification for various research applications. Its role as a
photosensitizer in PDT, particularly through the induction of apoptosis via pathways such as
PI3K/AKT/mTOR, and necrosis, highlights its potential in the development of novel cancer
therapies. Further research into its specific cellular targets and the optimization of its
photodynamic efficacy will continue to be of great interest to the scientific community.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Mesoporphyrin Dimethyl Ester: A Technical Guide for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b190470#mesoporphyrin-dimethyl-ester-cas-number-
and-molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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